Cas no 832110-41-5 (Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-)

• Product name: Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-
• CAS No: 832110-41-5
• MF: C₇H₁₃O₃Cl
• MW: 180.62932
• CID: 676318
• PubChem ID: 71416061

Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-
• DTXSID30835463
• 832110-41-5
• Ethyl (2S,3R)-2-chloro-3-hydroxypentanoate

• Inchi： InChI=1S/C7H13ClO3/c1-3-5(9)6(8)7(10)11-4-2/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： FMQZXQLKFZJTPZ-RITPCOANSA-N
• SMILES： CCC(C(C(=O)OCC)Cl)O

Computed Properties

• Exact Mass: 180.0553220g/mol
• Monoisotopic Mass: 180.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.4